Methyl 2-(((benzyloxy)carbonyl)amino)acetimidate

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: methyl 2-(phenylmethoxycarbonylamino)ethanimidate
• InChI: InChI=1S/C11H14N2O3/c1-15-10(12)7-13-11(14)16-8-9-5-3-2-4-6-9/h2-6,12H,7-8H2,1H3,(H,13,14)
• InChI Key: XCAXLJYXECNCMI-UHFFFAOYSA-N
• Canonical SMILES: COC(=N)CNC(=O)OCC1=CC=CC=C1

Description

Methyl 2-(((benzyloxy)carbonyl)amino)acetimidate is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of benzyl (2-amino-2-oxoethyl)carbamate (8.5 g, 40.8 mmol) in CH2Cl2 (204 mL) was added trimethyloxonium tetrafluoroborate (6.0 g, 40.8 mmol) in one portion. The resulting mixture was stirred for 24 h, then acidified to pH˜3 with 1N ethereal HCl. The resulting mixture was concentrated under reduced pressure to yield methyl 2-(((benzyloxy)carbonyl)amino)acetimidate. A solution of methyl 2-(((benzyloxy)carbonyl)amino)acetimidate (9.3 g, 36 mmol), 4-(benzyloxy)benzothiohydrazide (8.0 g, 24 mmol) and diisopropylethylamine (4.2 mL, 24 mmol) in methanol (480 mL) was refluxed for 12 h. The resulting mixture was cooled to room temperature, at which point benzyl ((5-(4-(benzyloxy)phenyl)-1,3,4-thiadiazol-2-yl)methyl)carbamate precipitated and was collected (MS m/z=432 MH+).

Synthesis routes and methods II

Procedure details